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Introduction
Sodium thiosulfate (Na₂S₂O₃) is a widely used and effective dechlorinating agent in various

scientific and industrial applications. Its ability to rapidly and stoichiometrically neutralize active

chlorine species makes it an essential reagent in water treatment, environmental sample

analysis, and biological assays where the presence of residual chlorine can interfere with

experimental results or be toxic to organisms. These protocols provide detailed procedures for

the preparation and application of sodium thiosulfate solutions for dechlorination.

Chemical Principle
Sodium thiosulfate neutralizes chlorine through a redox reaction. The thiosulfate ion (S₂O₃²⁻)

is oxidized, while the active chlorine species, such as hypochlorous acid (HOCl) or hypochlorite

(OCl⁻), is reduced to the chloride ion (Cl⁻). The stoichiometry of the reaction depends on the

specific form of chlorine present.

Reaction with Free Chlorine:

In the presence of free chlorine (e.g., from sodium hypochlorite), one mole of sodium

thiosulfate reacts with four moles of chlorine.
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2Na₂S₂O₃ + 4HOCl → Na₂S₄O₆ + 4NaCl + 2H₂O

Reaction with Chloramines:

When chlorine is combined with ammonia to form chloramines, such as monochloramine

(NH₂Cl), the reaction stoichiometry is 1:1.

Na₂S₂O₃ + NH₂Cl + H₂O → NaHSO₄ + NH₃ + NaCl

Quantitative Data Summary
The following tables summarize the key quantitative data for the use of sodium thiosulfate in

dechlorination.

Table 1: Stoichiometry and Molar Ratios

Chlorine Species Chemical Formula
Molar Ratio (Sodium
Thiosulfate : Chlorine)

Free Chlorine (Hypochlorite) NaOCl / HOCl 1 : 4

Monochloramine NH₂Cl 1 : 1

Table 2: Preparation of Sodium Thiosulfate Stock Solutions
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Desired
Concentration (w/v)

Mass of Sodium
Thiosulfate
Pentahydrate (g)

Final Volume of
Deionized Water (L)

Molarity (approx.)

3% 30 1 0.12 M

10% 100 1 0.40 M

Custom (e.g., 0.1 N) 24.8 1 0.10 M

Note: Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) has a molar mass of approximately

248.18 g/mol .

Experimental Protocols
Preparation of a 10% (w/v) Sodium Thiosulfate Stock
Solution
This protocol describes the preparation of a 10% (w/v) sodium thiosulfate stock solution,

which can be used for the dechlorination of water samples.

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water

1 L volumetric flask

Weighing boat

Spatula

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:
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Place a weighing boat on the analytical balance and tare the weight.

Carefully weigh out 100 g of sodium thiosulfate pentahydrate using a spatula.

Transfer the weighed sodium thiosulfate to the 1 L volumetric flask.

Add approximately 500 mL of deionized water to the flask.

Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely.

Once dissolved, add deionized water to the flask until the bottom of the meniscus reaches

the 1 L mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Store the solution in a cool, dark place. The solution is stable for several weeks.

Protocol for Dechlorination of Water Samples
This protocol outlines the steps to dechlorinate a water sample using a prepared sodium

thiosulfate solution.

Materials:

10% (w/v) Sodium thiosulfate stock solution (or other desired concentration)

Chlorinated water sample

Micropipettes and sterile tips

Sterile collection vials or tubes

Procedure:

Determine the required volume of sodium thiosulfate solution. The amount of sodium

thiosulfate needed depends on the concentration of chlorine in the sample. A general

guideline is to add a slight excess to ensure complete neutralization. For many applications,

adding 0.1 mL of a 3% sodium thiosulfate solution per 100 mL of sample is sufficient to

neutralize up to 5 ppm of chlorine.
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Add sodium thiosulfate to the collection vial. Before collecting the sample, add the

calculated volume of sodium thiosulfate solution to the sterile collection vial.

Collect the water sample. Collect the water sample directly into the vial containing the

sodium thiosulfate.

Mix the sample. Cap the vial and invert it several times to ensure thorough mixing of the

sodium thiosulfate with the sample.

Allow for sufficient reaction time. The reaction is rapid, but a contact time of at least 1-2

minutes is recommended to ensure complete dechlorination before proceeding with any

downstream analysis or use.

Diagrams
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Click to download full resolution via product page

Caption: Experimental workflow for dechlorination using sodium thiosulfate.
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Caption: Reaction of sodium thiosulfate with free chlorine.

To cite this document: BenchChem. [Application Notes and Protocols: Sodium Thiosulfate as
a Dechlorination Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220275#protocol-for-using-sodium-thiosulfate-as-a-
dechlorination-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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